1-Hexadecanol

• CAS No.: 36653-82-4
• Product Name: 1-Hexadecanol
• Molecular Formula: C16H34O
• Molecular Weight: 242.44 g/mol
• IUPAC Name: hexadecan-1-ol
• Standard InChI: InChI=1S/C16H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h17H,2-16H2,1H3
• Standard InChIKey: BXWNKGSJHAJOGX-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCO
• Canonical SMILES: CCCCCCCCCCCCCCCCO
• Boiling Point: 344; 334.0 °C; 334 °C at 760 mm Hg
• Colorform: FLAKES FROM ETHYL ACETATE; SOLID OR LEAF-LIKE CRYSTALS; White crystals; UNCTUOUS, WHITE FLAKES, GRANULES, CUBES, OR CASTINGS; White, waxy solid
• Density: 0.8187 at 50 °C/4 °C; 0.8152 (55°)
• Melting Point: 49.3; 49.3 °C; Mp 50 °; 49.3°C
• Physical Description: Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; PelletsLargeCrystals, OtherSolid; WetSolid, OtherSolid; Solid; white solid/odourless
• Description: Cetyl alcohol, also known as 1-hexadecanol or n-hexadecyl alcohol, is a 16-C fatty alcohol with the chemical formula CH3(CH2)15OH. It can be produced from the reduction of palmitic acid. Cetyl alcohol is present in a waxy white powder or flake form at room temperature, and is insoluble in water and soluble in alcohols and oils. Discovered by Chevrenl in 1913, cetyl alcohol is one of the oldest known long-chain alcohol. It may be contained in cosmetic and personal care products such as shampoos, creams and lotions. Mainly it is used as an opacifier, emulsifier, and thickening agent that alter the thickness of the liquid, and increase and stabilize the foaming capacity. Due to its water-binding property, cetyl alcohol is commonly used as an emollient that prevents drying and chapping of the skin. According to the FDA Code of Federal Regulations, cetyl alcohol is a safe synthetic fatty acid in food and in the synthesis of food components under the condition that it contain not less than 98 percent of total alcohols and not less than 94 percent of straight chain alcohols. Cetyl alcohol is also listed in the OTC ingredient list as a skin protectant for skin irritations caused by poison ivy, oak, sumac, and insect bites or stings. Cetyl alcohol is reported to be a mild skin or eye irritant.; Cetyl alcohol, also known as 16-hexadecanol or cetanol, belongs to the class of organic compounds known as long-chain fatty alcohols. These are fatty alcohols that have an aliphatic tail of 13 to 21 carbon atoms. Thus, cetyl alcohol is considered to be a fatty alcohol lipid molecule. Cetyl alcohol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Cetyl alcohol has been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, cetyl alcohol is primarily located in the membrane (predicted from logP) and cytoplasm. In humans, cetyl alcohol is involved in plasmalogen synthesis pathway. Cetyl alcohol has a flower and wax taste. Cetyl alcohol is a potentially toxic compound.; Cetyl Alcohol is a synthetic, solid, fatty alcohol and nonionic surfactant. Cetyl alcohol is used as an emulsifying agent in pharmaceutical preparations.
• Related CAS: 19141-82-3 (aluminum salt)
• Solubility: Insoluble; 9.69e-08 M; 4.12e-05 mg/mL at 25 °C; Slightly soluble in alcohol; soluble in acetone; very soluble in ether, benzene, chloroform; Soluble in alcohol, chloroform, ether; In water, 4.1X10-2 mg/L at 25 °C; 1.34e-05 mg/mL at 25 °C; insoluble in water; soluble in ether; 1 gm in 3ml 90% alcohol (in ethanol)
• Synonyms: 1-hexadecanol; cetanol; cetyl alcohol; cetyl alcohol, 14C-labeled; cetyl alcohol, aluminum salt; hexadecan-1-ol; n-hexadecanol
• Vapor Density: 8.360 (AIR= 1)
• Vapor Pressure: 6.00e-06 mmHg; 6X10-6 mm Hg at 25 °C
• PubChem Compound: 2682
• Last Modified: Nov 12 2021